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Compound of Interest

Compound Name: Ethylenediamine

Cat. No.: B042938 Get Quote

An in-depth guide to the physical properties of anhydrous ethylenediamine, prepared for

researchers, scientists, and professionals in drug development. This document provides a

comprehensive overview of key physical data, detailed experimental methodologies, and

essential safety protocols.

Introduction
Anhydrous ethylenediamine (IUPAC name: ethane-1,2-diamine) is a colorless, viscous liquid

with an ammonia-like odor.[1][2] It is a versatile organic compound widely utilized as a building

block in chemical synthesis, a ligand in coordination chemistry, and a key component in the

production of pharmaceuticals, polymers, and chelating agents.[1] Its utility stems from its

bifunctional nature, possessing two primary amine groups. A thorough understanding of its

physical properties is paramount for its safe handling, application in experimental design, and

process scale-up.

Physical Properties
The physical characteristics of anhydrous ethylenediamine have been extensively

documented. The following tables summarize the key quantitative data from various sources.

General and Thermodynamic Properties
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Property Value Source(s)

Molecular Formula C₂H₈N₂ [3][4]

Molecular Weight 60.10 g/mol [1][3][4]

Appearance
Colorless to pale yellow,

viscous, hygroscopic liquid
[5][6][7]

Odor Ammonia-like [2][6][7][8]

Melting Point 8.5 °C to 11 °C [3][5][6][8]

Boiling Point 116 °C to 118 °C [1][3][5][6][8]

pH 12.2 (100g/L solution at 20°C) [8]

Heat of Vaporization 10510.5 gcal/gmol [9]

Heat of Fusion 89.81 cal/g [9]

Density and Refractive Index
Property Value Conditions Source(s)

Density 0.899 g/mL at 25 °C [3][6][7][8]

~0.898 g/cm³ at room temperature [7]

Refractive Index (n_D) 1.4565 at 20 °C [3][6][8][9]

1.456 - 1.458 Not specified [10]

Vapor Properties
Property Value Conditions Source(s)

Vapor Pressure
10 mmHg to 12

mmHg
at 20-25 °C [3][8]

1.3 kPa at 20 °C [1]

Vapor Density 2.07 (Air = 1) Not specified [2][3][8]
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Safety and Flammability
Property Value Source(s)

Flash Point 38 °C to 93 °F (closed cup) [3][8]

Autoignition Temperature 385 °C to 716 °F [1][3][8]

Explosive Limits Lower: 2-16% (V) [3][8]

Upper: 16% (V) [3]

Solubility
Solvent Solubility Source(s)

Water Miscible [1][6][8]

Ethanol Soluble [6][8]

Diethyl Ether Miscible [11]

Experimental Protocols for Property Determination
The following sections detail the methodologies for measuring key physical properties of

anhydrous ethylenediamine. These protocols are based on standard laboratory techniques

and established standards such as those from ASTM International.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. The Thiele tube method is a common and

efficient technique for this measurement on a small scale.

Apparatus:

Thiele tube

High-temperature thermometer (e.g., mercury or digital)

Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Heat-resistant rubber band or wire for attaching the test tube to the thermometer

Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or heating mantle

Anhydrous ethylenediamine sample

Procedure:

Add a small amount (0.5-1 mL) of anhydrous ethylenediamine to the small test tube.

Place the capillary tube into the test tube with the open end submerged in the liquid.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Place the thermometer and attached tube into the Thiele tube, which is filled with heating oil

to a level above the side arm.

Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle. This

design promotes convection currents, ensuring uniform heating of the oil.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary

tube. This indicates that the vapor pressure of the sample has exceeded the atmospheric

pressure.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

just drawn back into the capillary tube. Record this temperature.

For accuracy, repeat the measurement at least twice and average the results.
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Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise

volume, is commonly used for accurate density measurements of liquids. This method is in line

with the principles of ASTM D1475.[4]

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a stoppered capillary

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Anhydrous ethylenediamine sample

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Calibration of Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer (m_empty).

Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit

through the capillary.

Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) until it

reaches thermal equilibrium.

Remove the pycnometer, carefully dry the exterior, and weigh it (m_water).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the specific temperature: V = (m_water - m_empty) / ρ_water.
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Measurement of Ethylenediamine Density:

Empty, clean, and dry the pycnometer.

Fill the pycnometer with anhydrous ethylenediamine and insert the stopper.

Equilibrate the filled pycnometer in the constant temperature water bath.

Remove, dry the exterior, and weigh the pycnometer filled with the sample (m_sample).

The density of the ethylenediamine (ρ_sample) is calculated as: ρ_sample = (m_sample

- m_empty) / V.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be used to identify a substance and assess its

purity. The Abbe refractometer is a standard instrument for this measurement, following

principles outlined in ASTM D1218 and D1747.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer prisms

Light source (typically built into the refractometer)

Anhydrous ethylenediamine sample

Dropper or pipette

Soft lens tissue

Ethanol or acetone for cleaning

Procedure:
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Turn on the refractometer and the circulating water bath, setting it to the desired temperature

(e.g., 20 °C). Allow the instrument to stabilize.

Using a clean dropper, place a few drops of anhydrous ethylenediamine onto the surface of

the measuring prism.

Close the illuminating prism gently to spread the liquid into a thin film.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the field of

view shows a distinct light and dark boundary.

If a colored band is visible at the boundary, adjust the compensator dial until the boundary is

a sharp, achromatic line.

Align the sharp boundary line with the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale.

After the measurement, clean the prisms thoroughly with a soft tissue moistened with

ethanol or acetone.

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

handling and analysis of anhydrous ethylenediamine.
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Sample Preparation

Heating Process

Measurement

Add 0.5-1 mL EDA to test tube

Insert inverted capillary tube

Attach tube to thermometer

Place assembly in Thiele tube

Gently heat side arm

Observe for continuous bubble stream

Remove heat source

Observe when liquid enters capillary

Record temperature as Boiling Point

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.
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Pre-Handling

Handling & Storage

Emergency Response

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Dispense chemical in fume hood

Keep container tightly sealed Spill Occurs? Personal Exposure?

Store in cool, dry, well-ventilated area

Store away from incompatible materials
(acids, oxidizing agents)

Evacuate area
Alert others

Yes

Contain with inert absorbent

Collect and dispose as hazardous waste

Flush affected area with water (15 min)

Yes

Seek immediate medical attention

Click to download full resolution via product page

Caption: Logical workflow for safe handling of anhydrous ethylenediamine.
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Safety, Handling, and Storage
Anhydrous ethylenediamine is a corrosive and flammable liquid that requires careful handling.

[12][13]

Personal Protective Equipment (PPE): Always handle anhydrous ethylenediamine in a well-

ventilated area, preferably within a chemical fume hood.[12] Essential PPE includes

chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat.[14][15]

[16][17][18]

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[12][19]

[20] Containers should be kept tightly closed to prevent absorption of moisture and carbon

dioxide from the air, which can lead to the formation of nonvolatile carbonate.[9][12] It is

incompatible with strong acids, oxidizing agents, and chlorinated organic compounds.[12][21]

Spill Response: In case of a small spill, contain the liquid with an inert absorbent material

such as vermiculite or sand.[22][23] Collect the material in a sealed container for proper

hazardous waste disposal.[22][23] For larger spills, evacuate the area and follow institutional

emergency procedures.[24][25]

First Aid: In case of skin contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and remove contaminated clothing.[25] For eye contact, flush

with water for at least 15 minutes and seek immediate medical attention.[25] If inhaled, move

to fresh air.[25]

This guide provides a foundational understanding of the physical properties of anhydrous

ethylenediamine. For all laboratory work, users must consult the most current Safety Data

Sheet (SDS) and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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